Cas no 1416347-88-0 (4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol)

4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol is a triazole-based phenolic compound with potential applications in pharmaceutical and material science research. Its structure features a hydroxyphenyl group linked to a triazole ring, further substituted with a methoxyphenol moiety, offering unique electronic and steric properties. This compound may serve as a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules or functional materials. Its dual phenolic groups enhance reactivity in coupling reactions, while the triazole core provides stability and potential for hydrogen bonding interactions. The methoxy substituent introduces additional steric and electronic modulation, making it a candidate for studies in drug design or polymer chemistry.
4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol structure
1416347-88-0 structure
Product Name:4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol
CAS No:1416347-88-0
MF:C15H13N3O3
MW:283.282023191452
CID:5189652
Update Time:2025-05-23

4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol Chemical and Physical Properties

Names and Identifiers

    • 4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol
    • Phenol, 4-[3-(4-hydroxyphenyl)-1H-1,2,4-triazol-5-yl]-2-methoxy-
    • Inchi: 1S/C15H13N3O3/c1-21-13-8-10(4-7-12(13)20)15-16-14(17-18-15)9-2-5-11(19)6-3-9/h2-8,19-20H,1H3,(H,16,17,18)
    • InChI Key: ZMSYRKYDJMBKBV-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(C2NN=C(C3=CC=C(O)C=C3)N=2)C=C1OC

4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM503403-1g
4-(3-(4-Hydroxyphenyl)-1H-1,2,4-triazol-5-yl)-2-methoxyphenol
1416347-88-0 97%
1g
$480 2022-09-29

4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol Related Literature

Additional information on 4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol

Introduction to Compound CAS No. 1416347-88-0: 4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol

The compound with CAS No. 1416347-88-0, known as 4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its unique triazole ring structure, which plays a pivotal role in its chemical reactivity and biological activity. The presence of the hydroxy group and methoxy group further enhances its functional versatility, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound as a neuroprotective agent. Researchers have demonstrated that the triazole moiety in the molecule exhibits significant antioxidant properties, which are crucial for combating oxidative stress in neuronal cells. This makes it a promising candidate for the development of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, the compound's ability to modulate cellular signaling pathways has opened new avenues for its use in cancer therapy.

The synthesis of 4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol involves a multi-step process that incorporates advanced organic chemistry techniques. The key step involves the formation of the triazole ring through a click chemistry reaction, which ensures high efficiency and selectivity. This method has been optimized in recent years to improve yield and purity, making large-scale production feasible for industrial applications.

In terms of pharmacokinetics, this compound exhibits favorable absorption and bioavailability profiles. Studies conducted in preclinical models have shown that it can cross the blood-brain barrier efficiently, which is essential for its neuroprotective effects. Additionally, its metabolic stability has been evaluated comprehensively, revealing that it undergoes minimal hepatic metabolism, thereby reducing the risk of adverse drug interactions.

The biological activity of 4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol is further enhanced by its ability to interact with specific protein targets. For instance, it has been shown to inhibit key enzymes involved in inflammation and apoptosis pathways. This dual functionality positions it as a potential multi-target drug candidate with broad therapeutic applications.

From an environmental standpoint, the compound's synthesis and application have been designed with sustainability in mind. The use of eco-friendly solvents and catalysts during the manufacturing process aligns with current green chemistry principles. Moreover, its biodegradability has been assessed to ensure minimal environmental impact upon disposal.

In conclusion, CAS No. 1416347-88-0, or 4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol, represents a cutting-edge advancement in chemical innovation. Its unique structural features and diverse biological activities make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to play a significant role in shaping future therapeutic interventions.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.